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Audience: Researchers, scientists, and drug development professionals.

This technical guide provides comprehensive information on the trifunctional crosslinker, m-C-
tri(CH2-PEG1-NHS ester), including its chemical properties, applications, and a detailed
protocol for its use in bioconjugation.

Introduction

m-C-tri(CH2-PEG1-NHS ester) is a versatile, non-cleavable crosslinking reagent used
extensively in bioconjugation and drug delivery.[1][2] Its structure features a central core atom
from which three arms extend. Each arm contains a single polyethylene glycol (PEG) unit and
is terminated with a reactive N-hydroxysuccinimide (NHS) ester. This trifunctional design allows
for the covalent attachment of up to three amine-containing molecules, making it an ideal tool
for creating complex biomolecular constructs, such as antibody-drug conjugates (ADCs).[1][3]

The NHS esters react specifically and efficiently with primary amines (e.g., the side chain of
lysine residues in proteins) at physiological to slightly alkaline pH to form stable, covalent
amide bonds.[4][5] The inclusion of a hydrophilic PEG spacer enhances solubility in aqueous
environments and can reduce steric hindrance during conjugation.

Chemical Properties and Specifications
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The key properties of m-C-tri(CH2-PEG1-NHS ester) are summarized in the table below. This
data is essential for calculating molar ratios for conjugation reactions and for understanding the
reagent's physical characteristics.

Property Value Reference
CAS Number 173414-89-6 [1]12]16]
Molecular Formula C26H33N3015 [2][6]
Molecular Weight 627.55 g/mol [6]
Appearance Solid (Colorless to off-white) [1]
Purity >97.0% [7]
Reactive Group N-Hydroxysuccinimide (NHS) e

Ester
Reactivity Target Primary Amines (-NH2) [4115]
Spacer Arm PEG (1 unit) [1]

Molecular Structure and Functionality

The unique trifunctional architecture of m-C-tri(CH2-PEG1-NHS ester) is central to its utility.
The diagram below illustrates the logical relationship between the core, the PEGylated arms,
and the reactive NHS ester groups.
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Functional components of the trifunctional crosslinker.

Experimental Protocol: General Protein Conjugation

This section provides a detailed methodology for conjugating m-C-tri(CH2-PEG1-NHS ester)
to a protein containing accessible primary amines.
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4.1. Materials and Equipment

m-C-tri(CH2-PEG1-NHS ester)
» Protein or other amine-containing molecule to be labeled
e Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)

» Reaction Buffer: Phosphate-Buffered Saline (PBS) or other amine-free buffer, pH 7.2-8.5.
(Note: Avoid buffers containing primary amines like Tris or glycine, as they will compete with
the reaction[5]).

e Quenching Buffer: 1 M Tris-HCI, pH 8.0 or 1 M Glycine

 Purification System: Size-Exclusion Chromatography (SEC) or Dialysis equipment
o Standard laboratory equipment (vortexer, centrifuge, spectrophotometer)

4.2. Procedure

The workflow for a typical conjugation experiment is outlined below. NHS esters are moisture-
sensitive, so the reagent should be equilibrated to room temperature before opening and stock
solutions should be prepared immediately before use.[5]
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1. Prepare Reagent Stock 2. Prepare Protein Solution
(Dissolve crosslinker in anhydrous DMSO) (Dissolve/dialyze protein into Reaction Buffer)

S o

3. Perform Conjugation
(Add reagent to protein at desired molar ratio.
Incubate 30-60 min at room temp.)

;

4. Quench Reaction
(Add Quenching Buffer to stop the reaction)

;

5. Purify Conjugate
(Remove excess reagent and byproducts via SEC or dialysis)

;

6. Analyze Conjugate
(Characterize via SDS-PAGE, Mass Spec, etc.)
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General workflow for protein conjugation.

Step-by-Step Method:

» Prepare Reagent Stock: Equilibrate the vial of m-C-tri(CH2-PEG1-NHS ester) to room
temperature before opening. Immediately before use, dissolve the required amount in
anhydrous DMSO to create a concentrated stock solution (e.g., 10-20 mM).

o Prepare Protein Solution: Prepare the protein to be labeled in the Reaction Buffer at a
suitable concentration (typically 1-5 mg/mL).

o Perform Conjugation: Add the calculated volume of the reagent stock solution to the protein
solution. A typical starting point is a 10- to 20-fold molar excess of the crosslinker over the
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protein. Mix thoroughly and incubate at room temperature for 30-60 minutes or at 4°C for 2-4
hours.

e Quench Reaction: Stop the conjugation by adding Quenching Buffer to a final concentration
of 20-50 mM. This will consume any unreacted NHS esters. Incubate for 15 minutes at room
temperature.

» Purify Conjugate: Remove unreacted crosslinker and quenching reagent byproducts from the
protein conjugate. This is typically achieved using size-exclusion chromatography (desalting
column) or extensive dialysis against an appropriate buffer (e.g., PBS).

e Analyze and Store: Characterize the resulting conjugate using methods such as SDS-PAGE
(to observe the increase in molecular weight), UV-Vis spectroscopy, or mass spectrometry.
Store the purified conjugate under appropriate conditions, typically at 4°C or frozen at -20°C
or -80°C.

4.3. Important Considerations

o Hydrolysis: The NHS ester group is susceptible to hydrolysis, a competing reaction that
increases with higher pH and in dilute protein solutions.[5] Reactions should be performed
efficiently once the reagent is reconstituted.

o Solubility: The crosslinker is not readily soluble in aqueous buffers and must first be
dissolved in an organic solvent like DMSO or DMF.[5] The final concentration of the organic
solvent in the reaction mixture should typically be kept below 10% (v/v) to avoid protein
denaturation.

e Optimization: The optimal molar ratio of crosslinker to protein will depend on the number of
available primary amines on the target molecule and the desired degree of labeling. It is
often necessary to perform a series of reactions with varying molar ratios to determine the
ideal conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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